Cas no 616208-82-3 (Urea, N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-phenoxyphenyl)-)

• Product Name: Urea, N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-phenoxyphenyl)-
• CAS No: 616208-82-3
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 472578
• PubChem ID: 71394064
• Update Time: 2025-04-19

Urea, N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-phenoxyphenyl)-
• 1-(4,6-dimethylpyrimidin-2-yl)-3-(4-phenoxyphenyl)urea
• N-(4,6-Dimethylpyrimidin-2-yl)-N'-(4-phenoxyphenyl)urea
• DTXSID20815794
• 616208-82-3

• Inchi： 1S/C19H18N4O2/c1-13-12-14(2)21-18(20-13)23-19(24)22-15-8-10-17(11-9-15)25-16-6-4-3-5-7-16/h3-12H,1-2H3,(H2,20,21,22,23,24)
• InChI Key： PBMPLGFMCXIIKL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(NC1=NC(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 334.14314
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.14